Cas no 771582-11-7 (1H-Pyrrole-2-carboxaldehyde,1-(3-aminopropyl)-)
771582-11-7 structure
Product Name:1H-Pyrrole-2-carboxaldehyde,1-(3-aminopropyl)-
CAS No:771582-11-7
MF:C8H12N2O
MW:152.193681716919
CID:551710
PubChem ID:45083735
Update Time:2025-04-19
1H-Pyrrole-2-carboxaldehyde,1-(3-aminopropyl)- Chemical and Physical Properties
Names and Identifiers
-
- 1H-Pyrrole-2-carboxaldehyde,1-(3-aminopropyl)-
- 1H-Pyrrole-2-carboxaldehyde, 1-(3-aminopropyl)- (9CI)
- 1H-Pyrrole-2-carboxaldehyde,1-(3-aminopropyl)-(9ci)
- 771582-11-7
- AKOS006292540
- 1-(3-Aminopropyl)-1H-pyrrole-2-carbaldehyde
-
- Inchi: 1S/C8H12N2O/c9-4-2-6-10-5-1-3-8(10)7-11/h1,3,5,7H,2,4,6,9H2
- InChI Key: YNLXTQOLIVTGAN-UHFFFAOYSA-N
- SMILES: O=CC1=CC=CN1CCCN
Computed Properties
- Exact Mass: 152.095
- Monoisotopic Mass: 152.095
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 4
- Complexity: 127
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 48A^2
- XLogP3: -0.2
1H-Pyrrole-2-carboxaldehyde,1-(3-aminopropyl)- Related Literature
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Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
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Fuming Xiao,Mengzhu Wang,Yunxiang Lei,Wenbo Dai,Yunbing Zhou,Miaochang Liu,Wenxia Gao,Xiaobo Huang,Huayue Wu J. Mater. Chem. C, 2020,8, 17410-17416
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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Masrudin Md Yusoff,Muggundha Raoov,Noorfatimah Yahaya,Noorashikin Md Salleh RSC Adv., 2017,7, 35832-35844
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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